Cas no 895647-58-2 (3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-fluoroquinoline)

• Product Name: 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-fluoroquinoline
• CAS No: 895647-58-2
• MF: C₂₆H₂₂FNO₃S
• MW: 447.521189212799
• CID: 5876740
• PubChem ID: 18559911
• Update Time: 2025-10-25

3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethylphenyl)-[4-(3,4-dimethylphenyl)sulfonyl-6-fluoroquinolin-3-yl]methanone
• 895647-58-2
• AKOS001860458
• F1608-0551
• 3-(3,4-DIMETHYLBENZOYL)-4-(3,4-DIMETHYLBENZENESULFONYL)-6-FLUOROQUINOLINE
• (3,4-dimethylphenyl)(4-((3,4-dimethylphenyl)sulfonyl)-6-fluoroquinolin-3-yl)methanone
• 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-fluoroquinoline

• Inchi： 1S/C26H22FNO3S/c1-15-5-7-19(11-17(15)3)25(29)23-14-28-24-10-8-20(27)13-22(24)26(23)32(30,31)21-9-6-16(2)18(4)12-21/h5-14H,1-4H3
• InChI Key： HOFHFHGHRQAXRI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C(C)=C1)(C1=C(S(C2=CC=C(C)C(C)=C2)(=O)=O)C2C(N=C1)=CC=C(F)C=2)=O

Computed Properties

• Exact Mass: 447.13044290g/mol
• Monoisotopic Mass: 447.13044290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 72.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-fluoroquinoline

3-(3,4-Dimethylbenzoyl)-4-(3,4-Dimethylbenzenesulfonyl)-6-Fluoroquinoline: A Comprehensive Overview

The compound 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-fluoroquinoline, with the CAS number 895647-58-2, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a quinoline core substituted with two aromatic groups and a fluorine atom. The presence of these substituents not only enhances its chemical stability but also imparts unique electronic and optical properties that make it a valuable candidate for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed a combination of Palladium-catalyzed cross-coupling reactions and sulfonation techniques to achieve high yields and purity levels. The synthesis process involves the strategic introduction of the 3,4-dimethylbenzoyl and 3,4-dimethylbenzenesulfonyl groups onto the quinoline backbone. These groups are known to exhibit strong electron-withdrawing effects, which significantly influence the compound's reactivity and functionality.

The physical and chemical properties of 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-fluoroquinoline have been extensively studied. Its high thermal stability makes it suitable for applications requiring exposure to elevated temperatures. Additionally, the compound exhibits a high degree of solubility in organic solvents such as dichloromethane and acetonitrile, which facilitates its use in various chemical reactions and analytical techniques.

In terms of applications, this compound has shown promise in the development of advanced materials. For instance, it has been utilized as a building block in the synthesis of two-dimensional covalent organic frameworks (COFs), which are highly porous materials with potential applications in gas storage and catalysis. Furthermore, its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The biological activity of this compound has also been explored in recent studies. Preliminary assays have indicated that it possesses moderate anti-inflammatory and antioxidant properties. These findings suggest that it could be further developed into a therapeutic agent for conditions such as neurodegenerative diseases and chronic inflammatory disorders.

In conclusion, 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-fluoroquinoline is a versatile compound with a wide range of potential applications. Its synthesis methodology continues to be refined, while its properties are being exploited in cutting-edge research across multiple disciplines. As scientific understanding of this compound deepens, it is anticipated that new avenues for its utilization will emerge.